2-{[1-(3-Bromophenyl)ethyl]amino}propan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-{[1-(3-Bromophenyl)ethyl]amino}propan-1-ol is a brominated alkyl alcohol derivative featuring a propan-1-ol backbone substituted with a 3-bromophenyl-ethylamino group at the C2 position. This compound is structurally characterized by a secondary amine linkage and a bromine atom at the meta position of the phenyl ring, which confers unique electronic and steric properties.
Properties
Molecular Formula |
C11H16BrNO |
|---|---|
Molecular Weight |
258.15 g/mol |
IUPAC Name |
2-[1-(3-bromophenyl)ethylamino]propan-1-ol |
InChI |
InChI=1S/C11H16BrNO/c1-8(7-14)13-9(2)10-4-3-5-11(12)6-10/h3-6,8-9,13-14H,7H2,1-2H3 |
InChI Key |
NZYYPCMAMJYTGG-UHFFFAOYSA-N |
Canonical SMILES |
CC(CO)NC(C)C1=CC(=CC=C1)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{[1-(3-Bromophenyl)ethyl]amino}propan-1-ol typically involves the reaction of 3-bromophenyl ethylamine with propylene oxide under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product in its pure form.
Chemical Reactions Analysis
Types of Reactions
2-{[1-(3-Bromophenyl)ethyl]amino}propan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to remove the bromine atom or to convert the hydroxyl group to a hydrogen atom.
Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.
Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium cyanide (KCN) can be used for substitution reactions.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of de-brominated or de-hydroxylated products.
Substitution: Formation of new compounds with substituted functional groups.
Scientific Research Applications
2-{[1-(3-Bromophenyl)ethyl]amino}propan-1-ol has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis to create more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-{[1-(3-Bromophenyl)ethyl]amino}propan-1-ol involves its interaction with specific molecular targets. The bromophenyl group may interact with biological receptors or enzymes, leading to modulation of their activity. The ethylamino and propanol groups can influence the compound’s solubility and ability to penetrate biological membranes, enhancing its efficacy.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
3-(2-Bromophenyl)propan-1-ol
- Structure: Differs in bromine substitution (2-bromo vs. 3-bromo) and lacks the ethylamino group.
- Synthesis : Prepared via reduction of 3-(2-bromophenyl)propionic acid with a 95% yield, indicating efficient catalytic hydrogenation or borohydride reduction pathways .
- Physical Properties: Likely less polar due to the absence of an amino group, impacting solubility in aqueous media.
3-Bromo-2,2-bis(bromomethyl)-1-propanol
- Structure: Contains three bromine atoms and a neopentyl backbone, contrasting with the single bromine and amino-ethyl group in the target compound.
- Regulatory Status : Subject to RoHS restrictions due to high bromine content and environmental persistence .
Buphenine Hydrochloride (1-(4-Hydroxyphenyl)-2-(1-methyl-3-phenylpropylamino)propan-1-ol hydrochloride)
- Structure : Shares a propan-1-ol backbone but incorporates a 4-hydroxyphenyl group and a bulkier tertiary amine substituent.
- Pharmacology: Clinically used as a vasodilator for peripheral vascular disorders, suggesting that the target compound’s amino group could similarly modulate adrenergic receptors .
- Bioactivity : The absence of a hydroxyl group in the target compound may reduce its metabolic stability compared to Buphenine.
Comparative Data Table
Key Research Findings
Amino Group Impact: The ethylamino moiety distinguishes the target compound from non-aminated brominated alcohols, enabling chelation or hydrogen bonding in catalytic or therapeutic contexts.
Environmental and Regulatory Considerations: Unlike highly brominated analogs (e.g., 3-Bromo-2,2-bis(bromomethyl)-1-propanol), the single bromine atom in the target compound likely reduces bioaccumulation risks .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
